molecular formula C12H13NO B8599550 8-Methoxy-5,6-dihydro-4H-pyrrolo(3,2,1-ij]quinoline

8-Methoxy-5,6-dihydro-4H-pyrrolo(3,2,1-ij]quinoline

Cat. No.: B8599550
M. Wt: 187.24 g/mol
InChI Key: JEZBJWRSEFQAMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Methoxy-5,6-dihydro-4H-pyrrolo(3,2,1-ij]quinoline is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13NO

Molecular Weight

187.24 g/mol

IUPAC Name

6-methoxy-1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraene

InChI

InChI=1S/C12H13NO/c1-14-11-7-9-3-2-5-13-6-4-10(8-11)12(9)13/h4,6-8H,2-3,5H2,1H3

InChI Key

JEZBJWRSEFQAMN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C3C(=C1)C=CN3CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Methoxy-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (3.0 g, 13.8 mmol), was added to BH3-THF (1.0 M, 30 mL, 30 mmol) dropwise at 0° C. After addition the reaction mixture was stirred 0° C. for 5 h, then warmed to room temperature and stirred for 12 h. The reaction was quenched by adding 5N HCl cautiously at 0° C. at until no gas evolution to pH=8. The reaction mixture was diluted with water, extracted with ether, the combined organic layers were washed with brine, dried over Na2SO4. The solvate was removed in vacuo and purified by flash chromatography using hexanes/ethyl acetate (9:1). After purification, 1.3 g (50%) of title compound was obtained: 1H NMR (300 MHz, CDCl3) 2.21-2.27 (m, 2H), 2.96 (t, 2H, J=6.1 Hz), 3.83 (s, 3H), 4.13 (t, 2H, J=5.8 Hz), 6.36 (d, 1H, J=2.8 Hz), 6.62 (d, 1H, J=1.4 Hz), 6.91 (d, 1H, J=2.2 Hz), 7.05 (d, 1H, J=2.7 Hz).
Name
8-Methoxy-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Yield
50%

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